Cas no 77369-28-9 (1-Aminobutan-2-one)
1-Aminobutan-2-one structure
Product Name:1-Aminobutan-2-one
CAS No:77369-28-9
MF:C4H9NO
MW:87.1203610897064
MDL:MFCD19216655
CID:1038544
PubChem ID:11607913
Update Time:2025-04-20
1-Aminobutan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-Aminobutan-2-one
- 1-amino-2-butanone
- 1-Amino-butan-2-on
- 1-amino-butan-2-one
- 2-Butanone, 1-amino-
- AGN-PC-00CKDR
- AK100545
- Aminomethyl-aethyl-keton
- ANW-70139
- CTK8C3472
- KB-217741
- EN300-96316
- QCWWEZIJUCPALZ-UHFFFAOYSA-N
- AKOS006349289
- DTXSID40469334
- FT-0735248
- 77369-28-9
- Aminobutanon
- DB-075298
-
- MDL: MFCD19216655
- Inchi: 1S/C4H9NO/c1-2-4(6)3-5/h2-3,5H2,1H3
- InChI Key: QCWWEZIJUCPALZ-UHFFFAOYSA-N
- SMILES: O=C(CN)CC
Computed Properties
- Exact Mass: 87.06847
- Monoisotopic Mass: 87.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 2
- Complexity: 51.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- PSA: 43.09
1-Aminobutan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-96316-0.05g |
1-aminobutan-2-one |
77369-28-9 | 95.0% | 0.05g |
$278.0 | 2025-02-21 | |
| Enamine | EN300-96316-0.1g |
1-aminobutan-2-one |
77369-28-9 | 95.0% | 0.1g |
$291.0 | 2025-02-21 | |
| Enamine | EN300-96316-0.25g |
1-aminobutan-2-one |
77369-28-9 | 95.0% | 0.25g |
$304.0 | 2025-02-21 | |
| Enamine | EN300-96316-0.5g |
1-aminobutan-2-one |
77369-28-9 | 95.0% | 0.5g |
$317.0 | 2025-02-21 | |
| Enamine | EN300-96316-1.0g |
1-aminobutan-2-one |
77369-28-9 | 95.0% | 1.0g |
$331.0 | 2025-02-21 | |
| Enamine | EN300-96316-2.5g |
1-aminobutan-2-one |
77369-28-9 | 95.0% | 2.5g |
$654.0 | 2025-02-21 | |
| Enamine | EN300-96316-5.0g |
1-aminobutan-2-one |
77369-28-9 | 95.0% | 5.0g |
$1194.0 | 2025-02-21 | |
| Enamine | EN300-96316-10.0g |
1-aminobutan-2-one |
77369-28-9 | 95.0% | 10.0g |
$1810.0 | 2025-02-21 | |
| Enamine | EN300-96316-1g |
1-aminobutan-2-one |
77369-28-9 | 1g |
$360.0 | 2023-09-01 | ||
| Enamine | EN300-96316-5g |
1-aminobutan-2-one |
77369-28-9 | 5g |
$1211.0 | 2023-09-01 |
1-Aminobutan-2-one Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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